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Compound of Interest

Compound Name: Acid green 50

Cat. No.: B041107

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Acid Green 50's performance as a
viability dye in different cell types. While its primary application is in ophthalmology, this
document explores its potential use in broader cell-based assays and benchmarks its
performance against commonly used alternatives, supported by available experimental data.

Mechanism of Action

Acid Green 50, also known as Lissamine Green, is a vital dye that functions as an indicator of
cell membrane integrity. Its staining mechanism is predicated on its inability to cross the intact
plasma membrane of live, healthy cells. However, in cells with compromised membrane
integrity—a hallmark of cell death or injury—the dye can enter and stain intracellular
components, rendering the cell visibly green. This selective permeability forms the basis of its
use as a viability marker.
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 To cite this document: BenchChem. [Acid Green 50: A Comparative Performance Guide for
Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041107#how-does-acid-green-50-performance-
compare-in-different-cell-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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